Cas no 5553-92-4 (2-(4-Methoxybenzyl)malononitrile)

• Product Name: 2-(4-Methoxybenzyl)malononitrile
• CAS No: 5553-92-4
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD00231623
• CID: 370820
• PubChem ID: 2764141
• Update Time: 2025-04-19

2-(4-Methoxybenzyl)malononitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxybenzyl)malononitrile
• 2-[(4-methoxyphenyl)methyl]propanedinitrile
• Propanedinitrile,2-[(4-methoxyphenyl)methyl]-
• 1,1-dicyano-2-(4-methoxyphenyl)ethane
• 2-(2-OXOPROPYL)-2H-TETRAZOLE
• 4-(Methoxybenzyl)malodinitril
• 4-methoxybenzylmalononitrile
• HMS1366K05
• methoxybenzylmalononitrile
• (4-methoxybenzyl)malononitrile
• CS-0453563
• FT-0680506
• SCHEMBL1443223
• MFCD00231623
• J-506030
• DTXSID80377323
• 5553-92-4
• COBXCBXJIZCGGM-UHFFFAOYSA-N
• 6K-004
• AKOS005070891
• Bionet2_000929

• MDL： MFCD00231623
• Inchi： 1S/C11H10N2O/c1-14-11-4-2-9(3-5-11)6-10(7-12)8-13/h2-5,10H,6H2,1H3
• InChI Key： COBXCBXJIZCGGM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CC(C#N)C#N

Computed Properties

• Exact Mass: 186.07900
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• Melting Point: 88-91°C
• PSA: 56.81000
• LogP: 1.90106

2-(4-Methoxybenzyl)malononitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles